Cas no 1207018-79-8 (N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide)

• Product Name: N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1207018-79-8
• MF: C₁₆H₁₃N₅OS
• MW: 323.372320890427
• CID: 5903303
• PubChem ID: 49676680
• Update Time: 2025-10-19

N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-ylmethyl)-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide
• 1207018-79-8
• AKOS024523175
• F5856-0107

• Inchi： 1S/C16H13N5OS/c22-15(13-10-23-16(20-13)21-7-3-4-8-21)17-9-14-18-11-5-1-2-6-12(11)19-14/h1-8,10H,9H2,(H,17,22)(H,18,19)
• InChI Key： ALCQNEMYVPHICE-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2NC3=CC=CC=C3N=2)=O)N=C1N1C=CC=C1

Computed Properties

• Exact Mass: 323.08408123g/mol
• Monoisotopic Mass: 323.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide

Professional Introduction to N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide (CAS No 1207018-79-8)

N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1207018-79-8, represents a novel molecular scaffold that integrates several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The structural complexity of this molecule, featuring a combination of benzodiazole, pyrrole, and thiazole moieties, positions it as a versatile building block for the development of innovative therapeutic agents.

The benzodiazole moiety, specifically the 1H-1,3-benzodiazol-2-yl group, is well-known for its role in various pharmacological applications. This scaffold is frequently employed in the design of central nervous system (CNS) drugs due to its ability to modulate neurotransmitter activity. The presence of this moiety in N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide suggests potential interactions with receptors and enzymes involved in neuroregulation. Recent studies have highlighted the benzodiazole derivatives as key players in the treatment of anxiety disorders, insomnia, and other CNS-related conditions.

Complementing the benzodiazole component is the 2-(1H-pyrrol-1-yl) group, which introduces a pyrrole ring into the molecular structure. Pyrroles are heterocyclic compounds that have been extensively studied for their diverse biological activities. They are known to exhibit properties such as antiviral, antibacterial, and anti-inflammatory effects. The integration of the pyrrole moiety into N-[(1H-1,3-benzodiazol-2-yl)methyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxamide may enhance its pharmacological profile by contributing to binding affinity and metabolic stability.

The final key structural element is the 1,3-thiazole ring system. Thiazoles are sulfur-containing heterocycles that are widely recognized for their broad spectrum of biological activities. They have been implicated in various therapeutic areas, including antimicrobial, antifungal, and anticancer applications. The incorporation of the 1,3-thiazole moiety into this compound not only adds to its structural complexity but also opens up possibilities for unique interactions with biological targets. The carboxamide functional group at the 4-position of the thiazole ring further enhances its potential as a pharmacophore by providing a site for hydrogen bonding and polar interactions.

The synthesis of N-[(1H-1,3-benzodiazol-2-yyyyyyl)methyl]-2(H-pyrrol^-yyl)-13-thiazoylecarboxamide (CAS No 1207018-yyyyyy79-yyyyyy8) involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the benzodiazole core followed by the introduction of the pyrrole and thiazole units. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity.

In recent years, there has been a growing interest in exploring novel derivatives of benzodiazole-based compounds due to their potential therapeutic applications. Research has demonstrated that modifications in the molecular structure can lead to significant changes in pharmacological activity. For instance, studies have shown that certain benzodiazole derivatives exhibit anxiolytic effects without causing sedation or cognitive impairment. This has spurred investigations into developing next-generation CNS drugs that retain efficacy while minimizing side effects.

The pyrrole moiety in N-[(H-benzo[d][azepin]-2-yl)methan-y]-(H-pyrrolyl)-13-thiazoloylecarboxamide (CAS No 1207018-yyyyyy79-yyyyyy8) also plays a crucial role in determining its biological activity. Pyrrole derivatives have been reported to interact with various enzymes and receptors involved in metabolic pathways relevant to neurological disorders. The presence of this heterocycle may contribute to enhanced binding affinity and improved pharmacokinetic properties. Furthermore, recent studies have highlighted the potential of pyrrole-based compounds as inhibitors of enzymes associated with inflammation and oxidative stress.

The 13-thiazoloylecarboxamide functional group at one end of the molecule provides a site for further derivatization and optimization. This carboxamide group can be modified through various chemical reactions such as esterification or amidation to tailor its pharmacological properties. Such modifications are essential for fine-tuning solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques have been increasingly used to predict how structural changes will affect biological activity.

The potential applications of N-[(H-benzo[d][azepin]-2-yl)methan-y]-(H-pyrrolyl)-13-thiazoloylecarboxamide (CAS No 1207018-yyyyyy79-yyyyyy8) span across multiple therapeutic areas including central nervous system disorders (CNS), infectious diseases (IDs), and oncology (cancer). In CNS research particularly there is considerable interest in developing drugs that target neurotransmitter systems without causing excessive sedation or dependence on benzodiazepines class drugs . Preliminary studies suggest that this compound may exhibit anxiolytic properties comparable those observed with established benzodazoles while minimizing side effects associated thereof . Moreover , research indicates promising results when tested against certain types cancers , where it shows inhibitory effects on proliferation tumor cells through modulation cell cycle regulatory pathways .

In conclusion , N-[( H - benzo [ d ] [ azepin ] - 2 - y l ) m e t h a n - y ] - ( H - p y r r o l y l ) - 13 - t h i a z o l o y l e c a r b o x am ide ( C A S N o 1207018 - yyyyyy79 - yyyyyy8 ) represents an intriguing compound with significant potential for further development . Its unique structural features combining benzodazoles , pyrroles , thia zoles , along carbox amide functionality make it versatile tool medicinal chemists . Ongoing research continues explore synthetic strategies improve yields purity final product while investigating novel derivatives optimize therapeutic index . As understanding biological mechanisms expands , so too will opportunities harnessing power such molecules address unmet medical needs . With continued investigation , this compound holds promise becoming valuable asset pharmaceutical arsenal treating variety diseases affecting human health . p >